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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B15607139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of ZINC05007751, a potent inhibitor of NIMA-related kinase NEK6. Adherence to

these guidelines is crucial for ensuring the compound's stability and the reproducibility of

experimental results.

Chemical and Physical Properties
ZINC05007751 is a small molecule inhibitor with demonstrated antiproliferative activity against

various human cancer cell lines. A summary of its key properties is presented in Table 1.

Property Value Reference

Molecular Formula C18H12N2O3 [1][2][3][4]

Molecular Weight 304.30 g/mol [1][2][3][4]

CAS Number 591239-68-8 [1][2][3][4]

Appearance Brown to black solid [1]

Purity ≥98% [3]
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Critical Note: ZINC05007751 is unstable in solution. It is strongly recommended to prepare

fresh solutions for each experiment.[1]

Recommended Solvent: Dimethyl sulfoxide (DMSO). Use newly opened, anhydrous DMSO to

avoid hygroscopic effects that can significantly impact solubility.[1][2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Equilibrate: Allow the vial of solid ZINC05007751 to reach room temperature before opening

to prevent condensation.

Weighing: Accurately weigh the desired amount of ZINC05007751 powder in a sterile

microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh out

3.043 mg of the compound.

Solvent Addition: Add the calculated volume of fresh, anhydrous DMSO to the

microcentrifuge tube. For 3.043 mg, add 1 mL of DMSO.

Dissolution: To aid dissolution, vortex the solution and, if necessary, use an ultrasonic bath

and warm the solution to 60°C.[1][4] Ensure the solid is completely dissolved before use.

Labeling: Clearly label the vial with the compound name, concentration, solvent, and

preparation date.

Stock Solution Preparation Table:

Desired
Concentration

Mass for 1 mL Mass for 5 mL Mass for 10 mL

1 mM 0.3043 mg 1.5215 mg 3.043 mg

10 mM 3.043 mg 15.215 mg 30.43 mg

20 mM 6.086 mg 30.43 mg 60.86 mg
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Due to the compound's instability in solution, long-term storage of stock solutions is not

recommended.[1] If temporary storage is unavoidable, follow the guidelines in Table 3.

Storage Condition Duration Notes

-20°C Up to 1 month

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.[2][3][5]

-80°C Up to 1 year

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.[2]

4°C (in the dark) Not Recommended [2]

Solid Compound Storage: The solid form of ZINC05007751 should be stored at 4°C and

protected from light.[1][4]

Experimental Protocols and Biological Activity
ZINC05007751 is a potent and selective inhibitor of NEK6, a kinase involved in cell cycle

progression.[1][6][7] It has shown antiproliferative effects in various cancer cell lines and can

act synergistically with other chemotherapeutic agents like Cisplatin.[1][3]

In Vitro Cell-Based Assay Workflow:

The following diagram illustrates a general workflow for evaluating the antiproliferative activity

of ZINC05007751 in cancer cell lines.
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Caption: Workflow for determining the IC50 of ZINC05007751 in cancer cells.

Reported IC50 Values:

Cell Line IC50 (µM) Incubation Time

NEK6 (in vitro kinase assay) 3.4 µM N/A[1][2][4][6]

MDA-MB-231 < 100 µM 24 hours[1]

PEO1 < 100 µM 24 hours[1]

NCI-H1299 < 100 µM 24 hours[1]

HCT-15 < 100 µM 24 hours[1]

Signaling Pathway Context:
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ZINC05007751 exerts its effect by inhibiting NEK6, a key regulator of mitosis. The simplified

diagram below illustrates the point of inhibition.
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Caption: ZINC05007751 inhibits NEK6, a promoter of mitotic entry.

Disclaimer: This information is for research use only and is not intended for human or

veterinary use. The protocols and data provided are based on publicly available information

and should be adapted and validated for specific experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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